![molecular formula C17H25NO3 B5027228 ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate](/img/structure/B5027228.png)
ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate, also known as MMB-2201, is a synthetic cannabinoid that is commonly used in scientific research. This compound has gained popularity in recent years due to its potent effects on the cannabinoid receptors in the brain.
Scientific Research Applications
Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate is commonly used in scientific research to study the effects of synthetic cannabinoids on the cannabinoid receptors in the brain. This compound is often used as a reference standard in analytical testing and is used to develop new synthetic cannabinoids. This compound is also used to study the effects of synthetic cannabinoids on the endocannabinoid system and to determine the potential therapeutic benefits of these compounds.
Mechanism of Action
Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate acts as a potent agonist of the cannabinoid receptors in the brain. This compound binds to the CB1 and CB2 receptors and activates them, leading to a range of physiological and psychological effects. This compound has a high affinity for the CB1 receptor, which is primarily found in the brain and central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. This compound produces a range of effects on the body and mind, including euphoria, relaxation, altered perception, and increased appetite. This compound can also cause adverse effects such as anxiety, paranoia, and tachycardia.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and the effects of synthetic cannabinoids on the body. However, one limitation of using this compound is that it can be difficult to obtain and can be expensive compared to other synthetic cannabinoids.
Future Directions
There are several future directions for research on ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate. One area of interest is the potential therapeutic benefits of this compound, particularly in the treatment of pain and inflammation. Another area of research is the development of new synthetic cannabinoids based on the structure of this compound. Finally, there is a need for further research on the long-term effects of synthetic cannabinoids on the body and mind.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that is commonly used in scientific research. This compound has a potent effect on the cannabinoid receptors in the brain and produces a range of physiological and psychological effects. This compound is a useful tool for studying the endocannabinoid system and the effects of synthetic cannabinoids on the body. However, more research is needed to determine the potential therapeutic benefits of this compound and to develop new synthetic cannabinoids based on its structure.
Synthesis Methods
Ethyl 1-(4-methoxy-3-methylbenzyl)-3-piperidinecarboxylate is synthesized by reacting 1-(4-methoxy-3-methylbenzyl)piperidin-3-amine with ethyl chloroformate. This reaction produces this compound, which is then purified through various techniques such as column chromatography and recrystallization.
properties
IUPAC Name |
ethyl 1-[(4-methoxy-3-methylphenyl)methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-4-21-17(19)15-6-5-9-18(12-15)11-14-7-8-16(20-3)13(2)10-14/h7-8,10,15H,4-6,9,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNKOWKCMEDWXBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)CC2=CC(=C(C=C2)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.